![molecular formula C12H18ClN B6242656 N-[(2-methylphenyl)methyl]cyclobutanamine hydrochloride CAS No. 2378502-17-9](/img/no-structure.png)
N-[(2-methylphenyl)methyl]cyclobutanamine hydrochloride
Overview
Description
N-[(2-methylphenyl)methyl]cyclobutanamine hydrochloride (NMMCH) is a cyclic amine derivative of cyclobutanamine, a cyclic amine with an alkyl group attached to the nitrogen atom. It is a colorless solid that is soluble in water and organic solvents. It is used in scientific research as an intermediate in the synthesis of various compounds and as a research tool to study the mechanism of action, biochemical and physiological effects of various compounds.
Scientific Research Applications
N-[(2-methylphenyl)methyl]cyclobutanamine hydrochloride is used in scientific research as an intermediate in the synthesis of various compounds and as a research tool to study the mechanism of action, biochemical and physiological effects of various compounds. It has been used in the synthesis of various compounds, such as the antidepressant drug fluoxetine, the anti-inflammatory agent ibuprofen, and the anticonvulsant drug topiramate. It has also been used to study the mechanism of action of the anticonvulsant drug lamotrigine and the antidepressant drug bupropion.
Mechanism of Action
N-[(2-methylphenyl)methyl]cyclobutanamine hydrochloride acts as a proton-transferring agent, allowing the transfer of protons from one molecule to another. It is believed to act by forming a hydrogen bond with the nitrogen atom of the molecule, allowing the transfer of protons from the nitrogen atom to the other molecule. This allows the molecule to become more reactive, allowing it to participate in further reactions.
Biochemical and Physiological Effects
N-[(2-methylphenyl)methyl]cyclobutanamine hydrochloride has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the reuptake of serotonin and noradrenaline in the brain, leading to increased levels of these neurotransmitters in the brain. It has also been shown to act as an agonist of the serotonin 5-HT1A receptor, leading to increased serotonin activity in the brain. In addition, it has been shown to inhibit the enzyme monoamine oxidase, leading to increased levels of monoamines in the brain.
Advantages and Limitations for Lab Experiments
N-[(2-methylphenyl)methyl]cyclobutanamine hydrochloride has several advantages for use in laboratory experiments. It is relatively easy to synthesize and is relatively stable in aqueous solutions. It is also relatively non-toxic and non-irritating, making it safe to handle in the laboratory. However, it is not as soluble in organic solvents as some other compounds, making it difficult to use in certain experiments.
Future Directions
N-[(2-methylphenyl)methyl]cyclobutanamine hydrochloride has potential for use in a variety of research applications. It could be used to study the mechanism of action of other compounds, such as the antidepressant drug mirtazapine, the anticonvulsant drug lamotrigine, and the anti-inflammatory agent ibuprofen. It could also be used to study the biochemical and physiological effects of these compounds. In addition, it could be used to study the effects of various drugs on the reuptake of serotonin and noradrenaline in the brain. Finally, it could be used to study the effects of various drugs on the enzyme monoamine oxidase.
Synthesis Methods
N-[(2-methylphenyl)methyl]cyclobutanamine hydrochloride is synthesized by the reaction of cyclobutanamine and 2-methylphenylmethyl chloride in the presence of a base, such as potassium hydroxide or sodium hydroxide. The reaction is carried out in an aprotic solvent, such as dimethylformamide, at a temperature of between 0-100°C. The reaction is complete when the color of the solution changes from yellow to colorless.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-[(2-methylphenyl)methyl]cyclobutanamine hydrochloride involves the reaction of 2-methylbenzyl chloride with cyclobutanamine in the presence of a base to form the desired product. The product is then converted to its hydrochloride salt by treatment with hydrochloric acid.", "Starting Materials": [ "2-methylbenzyl chloride", "cyclobutanamine", "base", "hydrochloric acid" ], "Reaction": [ "Step 1: 2-methylbenzyl chloride is added to a solution of cyclobutanamine in a suitable solvent such as dichloromethane.", "Step 2: A base such as triethylamine is added to the reaction mixture to facilitate the reaction.", "Step 3: The reaction mixture is stirred at room temperature for several hours until the reaction is complete.", "Step 4: The product is isolated by filtration and purified by recrystallization from a suitable solvent.", "Step 5: The purified product is dissolved in hydrochloric acid to form the hydrochloride salt.", "Step 6: The hydrochloride salt is isolated by filtration and dried to obtain the final product, N-[(2-methylphenyl)methyl]cyclobutanamine hydrochloride." ] } | |
CAS RN |
2378502-17-9 |
Product Name |
N-[(2-methylphenyl)methyl]cyclobutanamine hydrochloride |
Molecular Formula |
C12H18ClN |
Molecular Weight |
211.7 |
Purity |
95 |
Origin of Product |
United States |
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